1-(1-(Benzofuran-2-ylmethyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine

• IUPAC Name: 1-[1-(1-benzofuran-2-ylmethyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C24H27F3N4O/c25-24(26,27)19-5-6-23(28-16-19)31-13-11-30(12-14-31)20-7-9-29(10-8-20)17-21-15-18-3-1-2-4-22(18)32-21/h1-6,15-16,20H,7-14,17H2
• InChI Key: CVBSQZAZFGGVMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)CC4=CC5=CC=CC=C5O4
• Molecular Formula: C24H27F3N4O
• Molecular Weight: 444.5 g/mol

Description

1-(1-(Benzofuran-2-ylmethyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C24H27F3N4O and its molecular weight is 444.502. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Biofilm Inhibition

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, similar in structure to the compound , have demonstrated potent antibacterial efficacies and biofilm inhibition activities against strains like E. coli, S. aureus, and S. mutans. One particular derivative showed superior antibacterial activity and biofilm inhibition compared to the reference drug Ciprofloxacin, highlighting its potential as a novel antibacterial agent (Mekky et al., 2020).

Mycobacterium Tuberculosis Inhibition

A series of ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate and 3-(piperazin-1-yl)benzo[d]isothiazole derivatives were designed and screened for their in vitro activity against Mycobacterium smegmatis (MS) GyrB ATPase and Mycobacterium tuberculosis (MTB) DNA gyrase, showing significant inhibition. This suggests their utility in developing new antitubercular agents (Reddy et al., 2014).

Dopamine Receptor Partial Agonists

Compounds incorporating a pyrazolo[1,5-a]pyridine heterocyclic appendage, related to the structure of interest, were identified as high-affinity dopamine receptor partial agonists. These compounds exhibit selectivity in activating G proteins over β-arrestin recruitment at dopamine D2 receptors, indicating potential therapeutic applications in neurological disorders (Möller et al., 2017).

Molecular Docking and Synthesis Studies

Synthesis and molecular docking studies of 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole, a compound structurally related to the query chemical, have shown the importance of piperazine-1-yl-1H-indazole derivatives in medicinal chemistry. These studies provide insights into their role in drug design and development (Balaraju et al., 2019).

Serotonin Receptor Antagonists

Aminoalkylbenzo and heterocycloalkanones derivatives, including those with piperazine structures, have been synthesized and tested as antagonists at serotonin receptors (5-HT(2A), 5-HT(2B), and 5-HT(2C)). These compounds are crucial for understanding receptor recognition and subtype discrimination, offering potential applications in treating various psychiatric disorders (Brea et al., 2002).